Cas no 1989659-26-8 (4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide)

4-(Bromomethyl)-1-ethyl-1H-pyrazole Hydrobromide is a brominated pyrazole derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group facilitates functionalization, making it valuable for constructing more complex heterocyclic compounds. The hydrobromide salt form enhances stability and solubility, ensuring consistent handling in synthetic applications. This compound is particularly useful in medicinal chemistry for the development of biologically active molecules, including potential kinase inhibitors and agrochemicals. High purity and well-defined reactivity contribute to its reliability in multi-step synthesis. Proper storage under anhydrous conditions is recommended to maintain its integrity.
4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide structure
1989659-26-8 structure
Product Name:4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide
CAS No:1989659-26-8
MF:C6H10Br2N2
MW:269.964999675751
MDL:MFCD27919520
CID:4632883
PubChem ID:122164169
Update Time:2025-05-28

4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
    • 4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide
    • MDL: MFCD27919520
    • Inchi: 1S/C6H9BrN2.BrH/c1-2-9-5-6(3-7)4-8-9;/h4-5H,2-3H2,1H3;1H
    • InChI Key: KGZJRHCBRPKSJM-UHFFFAOYSA-N
    • SMILES: BrCC1C=NN(C=1)CC.Br

Computed Properties

  • Exact Mass: 269.91902 g/mol
  • Monoisotopic Mass: 267.92107 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • Molecular Weight: 269.97

4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B114270-5mg
4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide
1989659-26-8
5mg
$ 190.00 2023-04-19
TRC
B114270-25mg
4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide
1989659-26-8
25mg
$ 873.00 2023-04-19
TRC
B114270-50mg
4-\u200b(Bromomethyl)\u200b-\u200b1-\u200bethyl-1H-\u200bpyrazole Hydrobromide
1989659-26-8
50mg
$ 1499.00 2023-04-19
Enamine
EN300-301426-0.05g
4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
1989659-26-8 95%
0.05g
$168.0 2023-09-06
Enamine
EN300-301426-0.1g
4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
1989659-26-8 95%
0.1g
$252.0 2023-09-06
Enamine
EN300-301426-0.25g
4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
1989659-26-8 95%
0.25g
$361.0 2023-09-06
Enamine
EN300-301426-0.5g
4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
1989659-26-8 95%
0.5g
$569.0 2023-09-06
Enamine
EN300-301426-1.0g
4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
1989659-26-8 95%
1g
$0.0 2023-06-07
Enamine
EN300-301426-2.5g
4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
1989659-26-8 95%
2.5g
$1428.0 2023-09-06
Enamine
EN300-301426-5.0g
4-(bromomethyl)-1-ethyl-1H-pyrazole hydrobromide
1989659-26-8 95%
5.0g
$2110.0 2023-02-25
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